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Compound of Interest

Compound Name: PD 123319 ditrifluoroacetate

Cat. No.: B2994623

Technical Support Center: PD 123319
ditrifluoroacetate

This technical support center provides researchers, scientists, and drug development
professionals with essential information to ensure the quality and purity of PD 123319
ditrifluoroacetate in their experiments.

Properties and Specifications

PD 123319 ditrifluoroacetate is a potent and selective non-peptide antagonist for the

Angiotensin Il Type 2 (AT2) receptor.[1][2][3] Understanding its properties is crucial for proper
handling and use in research applications.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2994623?utm_src=pdf-interest
https://www.benchchem.com/product/b2994623?utm_src=pdf-body
https://www.benchchem.com/product/b2994623?utm_src=pdf-body
https://www.benchchem.com/product/b2994623?utm_src=pdf-body
https://www.medchemexpress.com/PD-123319-ditrifluoroacetate.html
https://www.medchemexpress.com/pd-123319.html
https://www.adooq.com/pd-123319-ditrifluoroacetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2994623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C31H32N403 + 2C2HF302 [4]
_ 736.66 g/mol (anhydrous
Molecular Weight _ [1][4]
basis)
CAS Number 136676-91-0 [1]14]
Appearance White to yellow solid [1]
Typically >96% to 298%
Purity ypieaty [4]
(HPLC)

) ) Available as the optically pure
Optical Purity ] [5]
S-enantiomer (100% e.e.)

34 nM (rat adrenal tissue), 210
ICso o [3]
nM (rat brain tissue)

. Soluble in water (to 100 mM),
Solubility [6]
DMSO, and Ethanol

Store at -20°C, desiccated. In
solvent, store at -80°C for up

Storage [1][7]
to 6 months or -20°C for up to

1 month.

Frequently Asked Questions (FAQS)

Q1: What is the mechanism of action of PD 123319 ditrifluoroacetate?

Al: PD 123319 ditrifluoroacetate is a selective antagonist of the Angiotensin Il Type 2 (AT2)
receptor.[1][2][3] The AT2 receptor is part of the renin-angiotensin system (RAS) and often
counteracts the effects of the Angiotensin Il Type 1 (AT1) receptor. While AT1 receptor
activation is associated with vasoconstriction and cell proliferation, the AT2 receptor is involved
in vasodilation, anti-inflammatory effects, and apoptosis.[6][8]

Q2: How should | prepare stock solutions of PD 123319 ditrifluoroacetate?
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A2: Based on its solubility profile, stock solutions can be prepared in water, DMSO, or ethanol.
[6] For aqueous solutions, solubility is reported to be up to 100 mM. It is recommended to
prepare fresh solutions for use. If precipitation occurs, gentle warming and/or sonication can
aid dissolution.[1] For long-term storage, aliquoting the stock solution and storing at -80°C is
advisable to avoid multiple freeze-thaw cycles.[3][7]

Q3: What level of purity should I expect for research-grade PD 123319 ditrifluoroacetate?

A3: Reputable suppliers typically provide PD 123319 ditrifluoroacetate with a purity of >98%
as determined by HPLC.[4] For sensitive applications, it is crucial to obtain a batch-specific
Certificate of Analysis (CoA) to confirm the purity.

Q4: What are the recommended storage conditions to ensure the stability of the compound?

A4: The solid compound should be stored at -20°C under desiccating conditions.[4] Once
dissolved in a solvent, it is best to store aliquots at -80°C for long-term stability (up to 6 months)
or at -20°C for shorter periods (up to 1 month).[1][7] Avoid repeated freeze-thaw cycles.[3]

Troubleshooting Guide

Issue 1: Inconsistent or Unexpected Experimental
Results

Q: My experimental results are variable or do not align with published data. What could be the

cause?

A: Inconsistent results can stem from several factors related to the compound's quality and
handling. Follow this troubleshooting workflow:
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Enconsistent Experimental Results)

(Verify Compound Integrit)a (Assess Experimental ProtocoD

Check Storage Conditions Review Solutlon Preparation Confirm AT2 Receptor Expression Check for Off-Target Effects
(-20°C, desiccated?) (Freshly made? Correct solvent?) in the experimental model (Is the concentration too high?)

If issues persist “\f issues persist f issues persist If issues persist

Contact Technical Support
with batch number and experimental details
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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